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Compound of Interest

Ethyl 2-(2-aminothiazol-5-
Compound Name:
yl)acetate

Cat. No.: B031689

An In-depth Technical Guide to Ethyl 2-(2-aminothiazol-5-yl)acetate: Safety, Handling, and
Storage

This guide provides comprehensive technical information on the safety, handling, and storage
of Ethyl 2-(2-aminothiazol-5-yl)acetate, a key intermediate in pharmaceutical research and
drug development.[1][2] It is intended for researchers, scientists, and professionals working
with this compound.

Chemical and Physical Properties

Ethyl 2-(2-aminothiazol-5-yl)acetate is a heterocyclic compound containing a thiazole ring, an
amino group, and an ethyl acetate functional group.[1][3] While extensive experimental data for
this specific isomer is limited, the following table summarizes its known and computed
properties. For comparative purposes, data for the more extensively studied isomer, Ethyl 2-(2-
aminothiazol-4-yl)acetate, is also included where available.
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Property

Value (Ethyl 2-(2-
aminothiazol-5-
yl)acetate)

Value (Ethyl 2-(2-
aminothiazol-4-
yl)acetate)

Reference

Molecular Formula C7H10N202S C7H10N202S [1103114]
Molecular Weight 186.23 g/mol 186.23 g/mol [11[31[41[5]
CAS Number 62557-32-8 53266-94-7 [31141[5]
Appearance Solid Solid

Purity 95% 99% [5]
Melting Point Not available 92-94 °C [6]

Boiling Point Not available Not available [5]

Flash Point Not available 185 °C (closed cup) [6]

Room temperature, .
. 2-8°C, under inert
under inert )
Storage Temperature ) atmosphere, inadark  [5]
atmosphere, in a dark
place
place

Safety and Hazard Information

The primary hazards associated with Ethyl 2-(2-aminothiazol-5-yl)acetate are related to
irritation and potential toxicity upon ingestion.[3] The hydrochloride salt of the related 4-yl

isomer is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation. The following tables summarize the key safety information.

GHS Hazard Statements
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Hazard Code Hazard Statement
H302 Harmful if swallowed.
H315 Causes skin irritation. (for related compounds)

Causes serious eye irritation. (for related
H319
compounds)

H335 May cause respiratory irritation. (for related
compounds)

GHS Precautionary Statements

Precautionary Code Precautionary Statement

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 L

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicity Data

Specific quantitative toxicity data (LD50/LC50) for Ethyl 2-(2-aminothiazol-5-yl)acetate is not
readily available in the literature. The hazard statements are based on data for related
compounds and the general reactivity of the chemical class. For the solvent, ethyl acetate, the
oral LD50 in rats is 5620 mg/kg.[7]
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Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of personnel and the
integrity of the compound.

Personal Protective Equipment (PPE)

Protection Type Recommendation

_ Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

) ) Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.

Storage Conditions

Condition Recommendation

Temperature Store at room temperature.[5]

Keep under an inert atmosphere (e.g., nitrogen

Atmosphere
or argon).[5]
Light Keep in a dark place to prevent degradation.[5]
. Keep the container tightly closed and in a dry,
Container

well-ventilated place.

Accidental Release and First Aid Measures

Accidental Release

In the event of a spill, follow these procedures:
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First Aid Measures

Clean the spill area thoroughly.

Evacuate the area and ensure adequate ventilation.
Wear appropriate personal protective equipment (PPE).
Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.

Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Call a poison control center or
seek medical attention immediately.
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and water for at least 15
minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Experimental Protocols

Due to the limited availability of detailed experimental protocols for Ethyl 2-(2-aminothiazol-5-

yl)acetate, a representative synthesis for a closely related compound, Ethyl 2-aminothiazole-5-

carboxylate, is provided below. This protocol can be adapted by a skilled synthetic chemist.
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Synthesis of Ethyl 2-aminothiazole-5-carboxylate[8]

e Reaction Setup: In a suitable reaction vessel, dissolve ethyl 3-ethoxyacrylate (14.4 g, 0.1
mol) in a 1:1 mixture of water and dioxane (100 mL).

e Bromination: Cool the solution to -10 °C and slowly add N-bromosuccinimide (19.6 g, 0.11
mol).

 Stirring: Stir the reaction mixture at room temperature for 1 hour.

e Thiazole Ring Formation: Add thiourea (7.6 g, 0.1 mol) to the mixture and heat to 80 °C for 1
hour.

o Work-up: Cool the solution to room temperature and add ammonia (20 mL).
« |solation: Stir the resulting paste for 10 minutes at room temperature and then filter.

 Purification: Wash the filter cake with water and dry it under a vacuum to yield the final
product.

Ammonia Work-up, Filtration Ethyl 2-aminothiazole-5-carboxylate

Ethyl 3-ethoxyacrylate SR NBS, H20/Dioxane, -10°C to RT 2

Click to download full resolution via product page

Caption: Representative synthesis workflow for a 2-aminothiazole-5-carboxylate derivative.

Role in Drug Development and Signaling Pathways

2-Aminothiazole derivatives are a significant class of compounds in medicinal chemistry,
serving as scaffolds for the development of various therapeutic agents, including kinase
inhibitors.[9] Ethyl 2-(2-aminothiazol-5-yl)acetate is a valuable intermediate for the synthesis
of molecules targeting protein kinases, such as Aurora kinases, which are crucial regulators of
cell division and are often dysregulated in cancer.[1]
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The general mechanism of action for many 2-aminothiazole-based kinase inhibitors involves
competitive binding to the ATP-binding pocket of the target kinase. This prevents the
phosphorylation of downstream substrate proteins, thereby inhibiting the signaling pathway and
leading to desired therapeutic effects, such as the induction of apoptosis in cancer cells.

Inhibition of Kinase Signaling Pathway

2-Aminothiazole Derivative | ATP
(e.g., Aurora Kinase Inhibitor)
ATP [pocket Binds
Protein Kinase
(e.g., Aurora Kinase)
Phosphorylates

Substrate Protein

:

Phosphorylated Substrate

:

Downstream Signaling

Cellular Response

(e.g., Apoptosis)

Click to download full resolution via product page
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Caption: General signaling pathway inhibition by 2-aminothiazole-based kinase inhibitors.

Spectroscopic Data

While specific spectroscopic data for Ethyl 2-(2-aminothiazol-5-yl)acetate is not widely
published, data for the isomeric Ethyl 2-(2-aminothiazol-4-yl)acetate can serve as a useful
reference.

1H NMR (Proton Nuclear Magnetic Resonance) of Ethyl 2-(2-aminothiazol-4-yl)acetate

Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
~1.25 Triplet 3H -O-CH2-CH3
~3.50 Singlet 2H -CH2-CO-
~4.15 Quartet 2H -O-CH2-CH3
~6.50 Singlet 1H Thiazole ring proton
~6.90 Singlet (broad) 2H -NH2

IR (Infrared) Spectroscopy

Key expected peaks for Ethyl 2-(2-aminothiazol-5-yl)acetate would include:

N-H stretching (amine): ~3400-3300 cm~1

C-H stretching (aliphatic): ~3000-2850 cm™1

C=0 stretching (ester): ~1735 cm~1

C=N and C=C stretching (thiazole ring): ~1600-1450 cm~*

C-O stretching (ester): ~1250-1050 cm~1

Mass Spectrometry
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The mass spectrum of Ethyl 2-(2-aminothiazol-5-yl)acetate would be expected to show a
molecular ion peak [M]* at m/z = 186.23, corresponding to its molecular weight.[3][4] Common
fragmentation patterns would involve the loss of the ethoxy group (-OCH2CH3) or the entire
ester functional group.

This technical guide provides a comprehensive overview of the available information on Ethyl
2-(2-aminothiazol-5-yl)acetate. As with any chemical reagent, it is imperative to consult the
most current Safety Data Sheet (SDS) from the supplier before use and to handle the
compound with appropriate caution in a well-ventilated laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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